[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3-Diacetyloxy-7-hydroxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-10-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate
[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3-Diacetyloxy-7-hydroxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-10-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate
Brand Name:
Vulcanchem
CAS No.:
18615-53-7
VCID:
VC0093145
InChI:
InChI=1S/C26H36O8/c1-12-18(30)9-10-24(8)21(33-15(4)28)22(34-16(5)29)25-13(2)19(31)11-17(23(25,6)7)20(26(12,24)25)32-14(3)27/h13,17-18,20-22,30H,1,9-11H2,2-8H3/t13-,17+,18+,20-,21+,22+,24+,25-,26-/m1/s1
SMILES:
CC1C(=O)CC2C(C34C1(C2(C)C)C(C(C3(CCC(C4=C)O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C26H36O8
Molecular Weight:
476.6 g/mol
[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3-Diacetyloxy-7-hydroxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-10-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate
CAS No.: 18615-53-7
Main Products
VCID: VC0093145
Molecular Formula: C26H36O8
Molecular Weight: 476.6 g/mol
![[(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3-Diacetyloxy-7-hydroxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-10-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate - 18615-53-7](/images/no_structure.jpg)
| CAS No. | 18615-53-7 |
|---|---|
| Product Name | [(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3-Diacetyloxy-7-hydroxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-10-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate |
| Molecular Formula | C26H36O8 |
| Molecular Weight | 476.6 g/mol |
| IUPAC Name | [(1R,2R,3R,4R,7S,9R,10R,11R,14S)-2,3-diacetyloxy-7-hydroxy-4,14,15,15-tetramethyl-8-methylidene-13-oxo-10-tetracyclo[9.3.1.01,9.04,9]pentadecanyl] acetate |
| Standard InChI | InChI=1S/C26H36O8/c1-12-18(30)9-10-24(8)21(33-15(4)28)22(34-16(5)29)25-13(2)19(31)11-17(23(25,6)7)20(26(12,24)25)32-14(3)27/h13,17-18,20-22,30H,1,9-11H2,2-8H3/t13-,17+,18+,20-,21+,22+,24+,25-,26-/m1/s1 |
| Standard InChIKey | UALBZGZBNFOOHX-DTSIHYJMSA-N |
| Isomeric SMILES | C[C@@H]1C(=O)C[C@H]2[C@H]([C@@]34[C@@]1(C2(C)C)[C@H]([C@@H]([C@@]3(CC[C@@H](C4=C)O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC1C(=O)CC2C(C34C1(C2(C)C)C(C(C3(CCC(C4=C)O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC1C(=O)CC2C(C34C1(C2(C)C)C(C(C3(CCC(C4=C)O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| PubChem Compound | 12443280 |
| Last Modified | Nov 11 2021 |
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